Cas no 1772254-10-0 (ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 1772254-10-0
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6507810
• PubChem ID: 114486791
• Update Time: 2025-08-04

ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-1454023
• 1772254-10-0

• Inchi： 1S/C14H18FNO3/c1-3-19-14(17)11-8-16-7-10(11)9-4-5-13(18-2)12(15)6-9/h4-6,10-11,16H,3,7-8H2,1-2H3
• InChI Key： QRFGQLMHHVPWQE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CNCC1C(=O)OCC)OC

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate

Introduction to Ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 1772254-10-0)

Ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate, a compound with the chemical identifier CAS No. 1772254-10-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural framework of this molecule, featuring a pyrrolidine core appended with a fluoro-substituted methoxyphenyl group, makes it an intriguing candidate for further investigation.

The ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate structure exhibits unique physicochemical properties that make it suitable for various pharmacological applications. The presence of a fluorine atom at the 3-position of the phenyl ring enhances the metabolic stability of the molecule, while the methoxy group at the 4-position contributes to its lipophilicity. These features are crucial for optimizing bioavailability and target engagement in drug candidates.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The pyrrolidine scaffold is particularly relevant in this context, as it has been shown to interact with multiple targets involved in conditions such as depression, anxiety, and neurodegenerative diseases. The specific substitution pattern in ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate suggests potential activity as a serotonin receptor modulator, which is a key target in the treatment of these conditions.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the efficacy and selectivity of pharmaceutical compounds. The fluorine atom in this molecule not only improves metabolic stability but also influences electronic properties, leading to stronger binding interactions with biological targets. This has been demonstrated in various preclinical studies where fluorinated derivatives have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The synthesis of ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the pyrrolidine ring followed by functionalization with the fluoro-methoxyphenyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective substitutions, which are critical for obtaining the desired product structure.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate with its target receptors. These studies have provided insights into key interactions such as hydrogen bonding and hydrophobic effects, which are essential for designing molecules with enhanced affinity and selectivity. The integration of experimental data with computational predictions has led to more informed decisions in medicinal chemistry campaigns.

The pharmacological evaluation of ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to modulate serotonin receptor activity, suggesting potential therapeutic benefits in treating neurological disorders. Additionally, animal studies have shown favorable pharmacokinetic properties, including good oral bioavailability and moderate tissue distribution.

The development of novel pharmaceuticals is an iterative process that involves continuous optimization based on both structural modifications and biological evaluations. The case of ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate exemplifies this principle, where initial lead compounds have been refined through structural analogs to improve potency and reduce off-target effects. Such efforts are crucial for advancing candidates towards clinical trials and eventual market approval.

The role of fluorine in medicinal chemistry cannot be overstated, as it has been instrumental in developing many successful drugs over the past few decades. The unique electronic properties of fluorine allow for fine-tuning of pharmacological profiles, making it an indispensable tool for medicinal chemists. The incorporation of fluorine into molecules like ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate underscores its importance in modern drug design strategies.

In conclusion, Ethyl 4-(3-fluoro-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 1772254-10-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive molecule for developing treatments against neurological disorders. As research continues to uncover new applications for this compound, it is likely to play a significant role in future therapeutic interventions.